6-Chloro-2-(4-hydroxymethylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-6-[4-(hydroxymethyl)phenyl]benzoic acid
• InChI: InChI=1S/C14H11ClO3/c15-12-3-1-2-11(13(12)14(17)18)10-6-4-9(8-16)5-7-10/h1-7,16H,8H2,(H,17,18)
• InChI Key: MTGNZLSZGDXROG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C(=O)O)C2=CC=C(C=C2)CO
• Molecular Formula: C14H11ClO3
• DSSTOX Substance ID: DTXSID20689119
• Molecular Weight: 262.69 g/mol
• CAS RN: 1261889-72-8

Description

6-Chloro-2-(4-hydroxymethylphenyl)benzoic acid (6-Cl-4-HMPBA) is a synthetic organic compound that has been used in various scientific applications. It is a white crystalline solid with a molecular weight of 260.58 g/mol and a melting point of 120-122°C. 6-Cl-4-HMPBA has been used in a variety of fields, including medicinal chemistry, biochemistry, and materials science.

Scientific Research Applications

6-Chloro-2-(4-hydroxymethylphenyl)benzoic acid, 95% has been used in various scientific research applications. It has been used in medicinal chemistry to study the effects of different compounds on various biological systems. It has also been used in biochemistry to study the effects of different compounds on enzymes and other proteins. Additionally, 6-Chloro-2-(4-hydroxymethylphenyl)benzoic acid, 95% has been used in materials science to study the effects of different compounds on the properties of materials.

Mechanism of Action

The mechanism of action of 6-Chloro-2-(4-hydroxymethylphenyl)benzoic acid, 95% is not fully understood. However, it is thought to act as a competitive inhibitor of certain enzymes and proteins, which can affect the activity of these molecules. Additionally, 6-Chloro-2-(4-hydroxymethylphenyl)benzoic acid, 95% may interact with other molecules in the cell, such as DNA, RNA, and lipids, which can also affect the activity of these molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Chloro-2-(4-hydroxymethylphenyl)benzoic acid, 95% are not fully understood. However, it has been shown to inhibit certain enzymes and proteins, which can affect the activity of these molecules. Additionally, 6-Chloro-2-(4-hydroxymethylphenyl)benzoic acid, 95% may interact with other molecules in the cell, such as DNA, RNA, and lipids, which can also affect the activity of these molecules.

Advantages and Limitations for Lab Experiments

The advantages of using 6-Chloro-2-(4-hydroxymethylphenyl)benzoic acid, 95% in laboratory experiments include its low cost and ease of synthesis. Additionally, 6-Chloro-2-(4-hydroxymethylphenyl)benzoic acid, 95% is not toxic and is not known to have any adverse effects on humans. However, there are some limitations to using 6-Chloro-2-(4-hydroxymethylphenyl)benzoic acid, 95% in laboratory experiments. For example, it is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, it is not very stable in organic solvents, making it difficult to store for long periods of time.

Future Directions

The potential future directions for 6-Chloro-2-(4-hydroxymethylphenyl)benzoic acid, 95% include further research into its mechanism of action and biochemical and physiological effects. Additionally, further research into its use in medicinal chemistry, biochemistry, and materials science may be beneficial. Additionally, further research into its solubility and stability in various solvents could help to improve its use in laboratory experiments. Finally, further research into its potential applications in other fields, such as drug development, could be beneficial.

Synthesis Methods

6-Chloro-2-(4-hydroxymethylphenyl)benzoic acid, 95% can be synthesized through a multi-step synthesis process. The first step involves the reaction of 4-hydroxybenzaldehyde with 4-chlorobenzoyl chloride in the presence of triethylamine and pyridine. This reaction yields the 4-chloro-4-hydroxybenzoic acid, which can then be reacted with sodium hydroxide to form 6-Chloro-2-(4-hydroxymethylphenyl)benzoic acid, 95%. The yield of this reaction is typically around 95%.